Cas no 1360053-81-1 (Avl 292 benzenesulfonate)

Avl 292 benzenesulfonate structure
Avl 292 benzenesulfonate structure
Product Name:Avl 292 benzenesulfonate
CAS No:1360053-81-1
MF:C28H28FN5O6S
MW:581.615228652954
CID:2170074
PubChem ID:74892828
Update Time:2025-11-05

Avl 292 benzenesulfonate Chemical and Physical Properties

Names and Identifiers

    • Avl 292 benzenesulfonate
    • CC-292 besylate
    • Spebrutinib besylate
    • AVL-292 (benzenesulfonate)
    • AVL292 benzenesulfonate
    • Spebrutinib (AVL-292) benzenesulfonate
    • AVL 292 BENZENESULFONATE
    • SPEBRUTINIB BESYLATE
    • CC-292 BESYLATE
    • AVL-292 besylate
    • CC-292 besylate)
    • Spebrutinib besylate (AVL-292 benzenesulfonate
    • AVL-292 benzenesulfonate
    • HY-18012A
    • benzenesulfonic acid;N-[3-[[5-fluoro-2-[4-(2-methoxyethoxy)anilino]pyrimidin-4-yl]amino]phenyl]prop-2-enamide
    • Spebrutinib besylate (USAN)
    • SPEBRUTINIB BESILATE [WHO-DD]
    • UNII-RC3ET192UJ
    • 2-Propenamide, N-(3-((5-fluoro-2-((4-(2-methoxyethoxy)phenyl)amino)-4-pyrimidinyl)amino)phenyl)-, benzenesulfonate (1:1)
    • SCHEMBL14891298
    • Spebrutinib besylate [USAN]
    • BCP16838
    • AVL-292 besylate?
    • CHEMBL3301600
    • Spebrutinib besilate
    • N-(3-((5-fluoro-2-((4-(2-methoxyethoxy)phenyl)amino)pyrimidin-4-yl)amino)phenyl)prop-2-enamide benzenesulfonate
    • 1360053-81-1
    • Q27288043
    • RC3ET192UJ
    • DA-50825
    • D10731
    • Spebrutinib (besylate)
    • AKOS030526451
    • CS-1494
    • Inchi: InChI=1S/C22H22FN5O3.C6H6O3S/c1-3-20(29)25-16-5-4-6-17(13-16)26-21-19(23)14-24-22(28-21)27-15-7-9-18(10-8-15)31-12-11-30-2;7-10(8,9)6-4-2-1-3-5-6/h3-10,13-14H,1,11-12H2,2H3,(H,25,29)(H2,24,26,27,28);1-5H,(H,7,8,9)
    • InChI Key: ABSXPNGWJFAPRT-UHFFFAOYSA-N
    • SMILES: COCCOC1=CC=C(NC2=NC=C(F)C(NC3=CC=CC(NC(C=C)=O)=C3)=N2)C=C1.O=S(C4=CC=CC=C4)(O)=O

Computed Properties

  • Exact Mass: 581.174
  • Monoisotopic Mass: 581.174
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 11
  • Heavy Atom Count: 41
  • Rotatable Bond Count: 11
  • Complexity: 745
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 160A^2

Experimental Properties

  • Color/Form: Solid
  • Melting Point: No data available
  • Boiling Point: No data available
  • Flash Point: No data available
  • Vapor Pressure: No data available

Avl 292 benzenesulfonate Pricemore >>

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Additional information on Avl 292 benzenesulfonate

Avl 292 Benzenesulfonate: A Promising Compound in the Field of Chemical and Biological Research

Avl 292 benzenesulfonate (CAS No. 1360053-81-1) is a notable compound that has garnered significant attention in the realm of chemical and biological research. This compound, known for its unique chemical structure and potential biological activities, has been the subject of numerous studies aimed at elucidating its mechanisms of action and potential applications in various fields, including drug discovery and therapeutic development.

The chemical structure of Avl 292 benzenesulfonate is characterized by a benzenesulfonate moiety, which imparts specific properties that make it an attractive candidate for various applications. The sulfonate group is known for its ability to enhance solubility and stability, making the compound more suitable for pharmaceutical formulations. Additionally, the aromatic ring system provides a scaffold for further functionalization, allowing researchers to explore a wide range of derivatives with enhanced or modified properties.

In recent years, significant progress has been made in understanding the biological activities of Avl 292 benzenesulfonate. Studies have shown that this compound exhibits potent inhibitory effects on specific enzymes and receptors, making it a valuable tool in the investigation of various biological pathways. For instance, research has demonstrated that Avl 292 benzenesulfonate can effectively inhibit the activity of certain kinases, which are key regulators of cellular processes such as proliferation, differentiation, and apoptosis. This property has led to its evaluation as a potential therapeutic agent for diseases characterized by aberrant kinase activity, such as cancer and inflammatory disorders.

Beyond its enzymatic inhibition properties, Avl 292 benzenesulfonate has also shown promise in modulating other biological processes. For example, studies have indicated that this compound can influence cell signaling pathways involved in inflammation and immune responses. These findings suggest that Avl 292 benzenesulfonate may have broader applications beyond its initial therapeutic targets, potentially opening new avenues for drug development.

The pharmacokinetic properties of Avl 292 benzenesulfonate have also been extensively studied. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its potential use as a therapeutic agent. Its good oral bioavailability and stability in physiological conditions make it an attractive candidate for further clinical evaluation.

In preclinical studies, Avl 292 benzenesulfonate has demonstrated promising efficacy in various disease models. For instance, in animal models of cancer, this compound has shown significant antitumor activity without causing severe side effects. Similarly, in models of inflammatory diseases, it has exhibited potent anti-inflammatory effects, suggesting its potential as a safe and effective treatment option.

The safety profile of Avl 292 benzenesulfonate is another critical aspect that has been thoroughly investigated. Preclinical toxicology studies have indicated that this compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. These findings provide a strong foundation for advancing this compound into clinical trials.

In conclusion, Avl 292 benzenesulfonate (CAS No. 1360053-81-1) represents a promising compound with a wide range of potential applications in chemical and biological research. Its unique chemical structure, combined with its favorable biological activities and pharmacokinetic properties, makes it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into the mechanisms of action and potential applications of this compound, paving the way for its future use in various medical fields.

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